1-(2-(1-((4-Fluorophenyl)sulfonyl)piperidin-2-yl)ethyl)-3-(m-tolyl)urea

• IUPAC Name: 1-[2-[1-(4-fluorophenyl)sulfonylpiperidin-2-yl]ethyl]-3-(3-methylphenyl)urea
• InChI: InChI=1S/C21H26FN3O3S/c1-16-5-4-6-18(15-16)24-21(26)23-13-12-19-7-2-3-14-25(19)29(27,28)20-10-8-17(22)9-11-20/h4-6,8-11,15,19H,2-3,7,12-14H2,1H3,(H2,23,24,26)
• InChI Key: HCCCYUZTMHXJAG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)NCCC2CCCCN2S(=O)(=O)C3=CC=C(C=C3)F
• Molecular Formula: C21H26FN3O3S
• Molecular Weight: 419.5 g/mol
• CAS No.: 898450-07-2

Description

1-(2-(1-((4-Fluorophenyl)sulfonyl)piperidin-2-yl)ethyl)-3-(m-tolyl)urea is a synthetic urea derivative featuring a piperidine ring sulfonylated at the nitrogen atom by a 4-fluorophenyl group. The molecule is further substituted with a urea linkage connected to a meta-tolyl (m-tolyl) aromatic ring.

Biological Activity

1-(2-(1-((4-Fluorophenyl)sulfonyl)piperidin-2-yl)ethyl)-3-(m-tolyl)urea is a complex organic compound that has garnered interest in medicinal chemistry due to its potential therapeutic applications. This compound features a piperidine ring, a sulfonyl group, and both fluorophenyl and tolyl substituents, contributing to its unique biological activity.

The synthesis of this compound typically involves several key steps:

• Formation of the Piperidine Ring : Achieved through cyclization reactions involving suitable precursors.
• Introduction of the Fluorophenyl Group : This is often accomplished via nucleophilic substitution reactions using fluorinated benzene derivatives.
• Sulfonylation : The sulfonyl group is introduced using sulfonyl chlorides.
• Urea Formation : The final step involves reacting the intermediate with an isocyanate or related reagent to form the urea moiety.

The biological activity of 1-(2-(1-((4-Fluorophenyl)sulfonyl)piperidin-2-yl)ethyl)-3-(m-tolyl)urea is believed to stem from its interactions with various molecular targets, including enzymes and receptors. The presence of the fluorophenyl group enhances binding affinity, while the sulfonyl group contributes to the compound's stability and reactivity. The piperidine ring serves as a scaffold that allows interaction with biological macromolecules, potentially leading to therapeutic effects.

Biological Activity

Research indicates that this compound exhibits significant biological activity, particularly in pharmacological contexts. Here are some notable findings:

• Antitumor Activity : Studies have shown that compounds with similar structures can inhibit cancer cell proliferation, suggesting that this compound might also exhibit antitumor properties through modulation of signaling pathways involved in cell growth and survival .
• Neuropharmacological Effects : Given its structural features, there is potential for this compound to interact with neurotransmitter systems, which could lead to applications in treating neurological disorders .

Case Studies

Several studies have investigated the biological activity of compounds structurally related to 1-(2-(1-((4-Fluorophenyl)sulfonyl)piperidin-2-yl)ethyl)-3-(m-tolyl)urea:

• Inhibition of Kinase Activity : A related compound was found to inhibit specific kinases involved in cancer progression with an IC50 in the low nanomolar range, highlighting the potential for similar activity in our compound .
• Antimicrobial Properties : Compounds featuring piperidine rings have demonstrated broad-spectrum antibacterial activity, suggesting that this compound may also possess antimicrobial properties against various pathogens .

Data Table: Biological Activities

Activity Type	Related Compounds	IC50 Values	Notes
Antitumor	Various kinase inhibitors	Low nanomolar range	Potential for cancer treatment
Neuropharmacological	Piperidine derivatives	Not specified	Possible applications in neurology
Antimicrobial	Sulfonamide derivatives	Varies (e.g., MIC 41 μg/mL)	Broad-spectrum activity observed

Comparison with Similar Compounds

Structural Features :

• Core scaffold : Piperidine ring with a sulfonamide group (4-fluorophenylsulfonyl) at the 1-position and an ethyl spacer linking the urea moiety at the 2-position.
• Urea group : Connects the piperidine-ethyl chain to the m-tolyl group, enabling hydrogen-bond interactions critical for biological activity.
• Substituents : The 4-fluorophenyl group enhances metabolic stability and lipophilicity, while the m-tolyl group contributes to steric and electronic modulation .

Characterization typically involves TLC, $ ^1H $ NMR, $ ^{13}C $ NMR, and ESI-MS to confirm purity and structure .

Comparison with Similar Compounds

The following analysis compares 1-(2-(1-((4-Fluorophenyl)sulfonyl)piperidin-2-yl)ethyl)-3-(m-tolyl)urea with structurally or functionally related urea and sulfonamide derivatives. Key parameters include molecular weight, substituent effects, and pharmacological data (where available).

Structural Analogs

Table 1: Structural and Physicochemical Comparison

Compound Name/ID	Substituents	Molecular Weight (g/mol)	Key Biological Data	References
Target Compound	4-Fluorophenylsulfonyl, piperidin-2-yl, m-tolylurea	~463.5 (calculated)	Not reported in evidence
1-(4-Chlorophenyl)-3-(2-{1-[(4-fluoro-2-methylphenyl)sulfonyl]-2-piperidinyl}ethyl)urea	4-Chlorophenyl, 4-fluoro-2-methylphenylsulfonyl, piperidin-2-yl	~495.9 (calculated)	Not reported
1-(4-Fluorophenyl)-3-[4-[2-(2-hydroxyethyl)phenyl]-2-methyl-5-(trifluoromethyl)pyrazol-3-yl]urea (14)	4-Fluorophenyl, pyrazole with trifluoromethyl and hydroxyethyl groups	~478.4 (ESI-MS)	Moderate enzyme inhibition
1-(3-(2-(Dimethylamino)ethyl)-4-(4-fluorophenyl)-1-methyl-1H-pyrazol-5-yl)-3-(4-fluorophenyl)urea (25)	Bis-4-fluorophenyl, pyrazole with dimethylaminoethyl	~453.5 (ESI-MS)	High receptor binding affinity
N-(2-(4-(bis(4-Fluorophenyl)methyl)piperazin-1-yl)-2-oxoethyl)-3-(sulfamoylamino)benzenesulfonamide (6l)	Bis-4-fluorophenylmethyl, piperazine, sulfamoyl	~684.7 (ESI-MS)	Cytotoxicity: 55.3% (HEK cells)

Key Differences and Implications

Substituent Effects on Activity

• Fluorine vs. Chlorine: The target compound’s 4-fluorophenylsulfonyl group (vs.
• Urea Linkage : Compared to pyrazole-based ureas (e.g., compound 25 in ), the piperidine-ethyl-urea scaffold in the target compound may enhance conformational flexibility, influencing binding kinetics.
• Cytotoxicity : The bis-4-fluorophenylmethyl derivative (6l in ) shows 55.3% cytotoxicity in HEK cells, suggesting that bulky hydrophobic groups increase toxicity. The m-tolyl group in the target compound may mitigate this due to its smaller size.

Pharmacological Profiles

• Enzyme Inhibition : Compound 14 (pyrazole-urea, ) demonstrates moderate enzyme inhibition, likely due to the trifluoromethyl group enhancing hydrophobic interactions. The target compound lacks this group but compensates with sulfonamide electronegativity.
• Receptor Binding: Compound 25’s dimethylaminoethyl group () introduces basicity, improving solubility and receptor interactions. The target compound’s neutral m-tolyl group may limit solubility but reduce off-target effects.